Cas no 1261809-80-6 (4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261809-80-6
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4997540
• Update Time: 2025-10-21

4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C14H7F7O/c1-22-7-4-5(2-3-6(7)14(20)21)8-9(15)11(17)13(19)12(18)10(8)16/h2-4,14H,1H3
• InChI Key： QIBDPFCRNXSDQU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(C(F)F)=C(C=1)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl

Introduction to 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-80-6)

4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl, identified by the CAS number 1261809-80-6, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making them valuable scaffolds for drug discovery. The structural features of this compound, particularly the 4'-difluoromethyl and 3'-methoxy substituents, as well as the 2,3,4,5,6-pentafluorobiphenyl core, contribute to its potential as a versatile intermediate in synthetic chemistry and a lead compound for further medicinal chemistry optimization.

The synthesis of 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl involves sophisticated organic transformations that highlight the challenges and opportunities in fluorinated molecule construction. The introduction of five fluorine atoms into the biphenyl ring requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes are often employed to achieve high regioselectivity and yield. The presence of both electron-withdrawing and electron-donating groups in this molecule makes it an intriguing candidate for exploring structure-activity relationships (SAR) in various biological assays.

Recent research has demonstrated the utility of fluorinated biphenyls as privileged scaffolds in the development of novel therapeutics. Studies have shown that the incorporation of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, the 4'-difluoromethyl group is known to increase lipophilicity and binding interactions with certain enzymes and receptors. The 3'-methoxy moiety further influences the electronic distribution of the molecule, potentially affecting its biological activity. These structural elements make 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl a promising candidate for further investigation in drug discovery programs.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential applications in treating neurological disorders. Preliminary studies suggest that fluorinated biphenyl derivatives may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique electronic properties conferred by the fluorine atoms could facilitate the development of more potent and selective neuroactive compounds. Additionally, the structural complexity of this molecule allows for modifications that could lead to improved pharmacokinetic profiles compared to earlier generations of drugs targeting these pathways.

The agrochemical sector has also shown interest in fluorinated biphenyls due to their potential as intermediates in the synthesis of advanced pesticides. The stability and bioavailability imparted by fluorine substitution make these compounds attractive for developing next-generation crop protection agents. Research has focused on evaluating the efficacy of derivatives like 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl against various pests while minimizing environmental impact. Such studies are crucial for addressing the growing demand for sustainable agricultural practices without compromising yield and food security.

From a synthetic chemistry perspective, 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl serves as a valuable building block for exploring new reaction methodologies. The challenge of introducing multiple fluorine atoms while maintaining functional group integrity has driven innovation in synthetic strategies. Researchers have developed novel catalysts and ligands that enable efficient fluorination reactions under mild conditions. These advancements not only facilitate the synthesis of complex fluorinated molecules but also contribute to broader efforts in green chemistry by reducing waste and energy consumption.

The biological activity of 4'-Difluoromethyl-3'-methoxy-2,3,4,5,6-pentafluorobiphenyl has been evaluated through high-throughput screening (HTS) campaigns targeting a wide range of therapeutic areas. Initial results indicate promising interactions with enzymes such as kinases and phosphodiesterases (PDEs), which are key targets in oncology and cardiovascular diseases. Further characterization using X-ray crystallography has provided insights into how the molecular structure interacts with biological targets at an atomic level. This detailed understanding is essential for optimizing potency and selectivity in subsequent drug development efforts.

The future prospects for this compound are bolstered by ongoing research into its derivatives and analogs. By systematically varying substituents such as halogens or heteroatoms within the biphenyl core, 4 '-Difluoromethyl - 3 '- methoxy - 2 , 3 , 4 , 5 , 6 - pentafluorbiphenyl could be transformed into a library of compounds with tailored biological activities. Computational modeling techniques are increasingly being employed to predict how structural changes will influence activity profiles before experimental synthesis is undertaken, significantly accelerating drug discovery pipelines.

In conclusion, 4 '-Difluoromethyl - 3 '- methoxy - 2 , 3 , 4 , 5 , 6 - pentafluorbiphenyl ( CAS No .1261809 -80 -6 ) represents an exciting opportunity at intersection where medicinal chemistry meets material science . Its unique structural features offer potential across multiple sectors including pharmaceuticals agrochemicals . As research continues expand understanding its properties applications promise unlock new possibilities .